Cas no 1361820-89-4 (4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid)
4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid
-
- Inchi: 1S/C9H7F5N2O2/c10-7(11)4-1-3(2-15)5(8(17)18)6(16-4)9(12,13)14/h1,7H,2,15H2,(H,17,18)
- InChI Key: XUEGSMLUTAFNQZ-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=C(CN)C=C(C(F)F)N=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 310
- XLogP3: -1.5
- Topological Polar Surface Area: 76.2
4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000601-500mg |
4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid |
1361820-89-4 | 97% | 500mg |
$1,019.20 | 2022-03-01 | |
| Alichem | A022000601-1g |
4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid |
1361820-89-4 | 97% | 1g |
$1,764.00 | 2022-03-01 |
4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid
Professional Introduction to Compound with CAS No. 1361820-89-4 and Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic Acid
The compound identified by the CAS number 1361820-89-4 and the product name 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and an aminomethyl group in its core pyridine scaffold suggests a high degree of chemical functionality, making it a promising candidate for further investigation.
At the heart of this compound's appeal lies its structural complexity, which includes a pyridine ring substituted with a carboxylic acid group at the 3-position, an aminomethyl group at the 4-position, and two fluorinated methyl groups at the 2- and 6-positions. This specific arrangement of functional groups imparts unique electronic and steric properties that can be exploited in drug design. The difluoromethyl and trifluoromethyl groups, in particular, are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that the aminomethyl group can serve as a versatile linker for further derivatization, allowing for the creation of peptidomimetics or conjugates that target specific biological pathways. The carboxylic acid moiety provides an additional site for chemical modification, enabling the synthesis of esters or amides that can improve solubility or bioavailability.
In the context of medicinal chemistry, this compound has been explored as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The fluorinated pyridine scaffold is particularly attractive in this regard because it can mimic natural substrates while introducing modifications that enhance potency and selectivity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain tyrosine kinases, making them valuable tools for both research and therapeutic development.
The impact of fluorine atoms on the electronic properties of organic molecules is well-documented. The difluoromethyl and trifluoromethyl groups, due to their significant electronegativity and size, can influence the conformational flexibility of the molecule, alter its dipole moment, and enhance its interaction with biological targets. These effects are particularly relevant when designing small-molecule inhibitors, where subtle changes in structure can lead to dramatic improvements in activity. The aminomethyl group further contributes to this complexity by providing a site for hydrogen bonding or salt formation, which can be critical for binding to protein targets.
Current research efforts are focused on optimizing the synthesis of this compound to improve yield and purity while exploring new derivatives with enhanced biological activity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, green chemistry principles are being applied to minimize waste and reduce environmental impact during production.
The potential applications of this compound extend beyond kinase inhibition. Its structural features make it a versatile building block for synthesizing other bioactive molecules. For instance, the carboxylic acid group could be used to form esters or amides with other pharmacophores, while the aminomethyl group could serve as a site for attachment to biomolecules like peptides or antibodies. Such conjugates have shown promise in targeted drug delivery systems, where they can enhance specificity and reduce off-target effects.
As computational methods continue to evolve, so too does our ability to predict and rationalize the biological activity of complex molecules. Machine learning algorithms have been trained on large datasets of known drug candidates to identify patterns that correlate with biological potency. These tools have been used to screen derivatives of this compound for potential therapeutic applications, identifying structures that may exhibit improved efficacy or reduced toxicity.
The role of fluorinated compounds in modern medicine cannot be overstated. Their unique properties have led to their incorporation into numerous FDA-approved drugs, where they contribute to improved pharmacokinetics and pharmacodynamics. The compound described here is no exception; its design reflects a deep understanding of how structural modifications can influence biological activity. As research progresses, it is likely that new applications will emerge, further solidifying its importance in pharmaceutical chemistry.
In conclusion, the compound with CAS No. 1361820-89-4 and product name 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid represents a significant advancement in drug discovery. Its complex structure and functional groups make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. With ongoing research focused on optimizing its synthesis and exploring new derivatives, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.
1361820-89-4 (4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)